Cas no 1804062-68-7 (3-(Bromomethyl)-2-mercaptophenylpropanal)

• Product Name: 3-(Bromomethyl)-2-mercaptophenylpropanal
• CAS No: 1804062-68-7
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 4961539
• Update Time: 2025-07-20

3-(Bromomethyl)-2-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-mercaptophenylpropanal

• Inchi： 1S/C10H11BrOS/c1-7(6-12)9-4-2-3-8(5-11)10(9)13/h2-4,6-7,13H,5H2,1H3
• InChI Key： XVZAZFXXNCRPEL-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1S)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 2.6
• Topological Polar Surface Area: 18.1

Additional information on 3-(Bromomethyl)-2-mercaptophenylpropanal

Professional Introduction to 3-(Bromomethyl)-2-mercaptophenylpropanal (CAS No. 1804062-68-7)

3-(Bromomethyl)-2-mercaptophenylpropanal is a highly versatile and significant compound in the field of organic synthesis and pharmaceutical research. With the CAS number 1804062-68-7, this molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound features a bromomethyl group attached to a phenyl ring, which is further substituted with a thiol group at the second position, creating a rich scaffold for chemical modifications and functionalization.

The 3-(Bromomethyl)-2-mercaptophenylpropanal molecule serves as a crucial intermediate in the synthesis of various pharmacologically active agents. Its dual functionality, combining both electrophilic and nucleophilic sites, makes it an invaluable building block for constructing complex molecular architectures. In recent years, there has been growing interest in exploring its applications in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases.

Recent studies have highlighted the potential of 3-(Bromomethyl)-2-mercaptophenylpropanal as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop new analogs of existing drugs, aiming to enhance their efficacy and reduce side effects. The bromomethyl group allows for easy introduction of various substituents, enabling the creation of libraries of compounds for high-throughput screening. This approach has been particularly successful in identifying novel inhibitors of enzymes involved in disease pathways.

The thiol group in 3-(Bromomethyl)-2-mercaptophenylpropanal also plays a critical role in its reactivity. Thiols are well-known for their ability to form disulfide bonds, which are essential components of many biological systems. This property has led to investigations into its use as a cross-linking agent in protein engineering and as a component in drug delivery systems. Furthermore, the phenyl ring provides a hydrophobic anchor that can be tailored to improve solubility and bioavailability of drug candidates.

In the realm of medicinal chemistry, 3-(Bromomethyl)-2-mercaptophenylpropanal has been explored as a key intermediate in the synthesis of small-molecule drugs targeting specific disease mechanisms. For example, its derivatives have shown promise in inhibiting kinases that are overexpressed in cancer cells. The bromomethyl group facilitates the introduction of various pharmacophores, allowing for fine-tuning of binding interactions with biological targets. This flexibility has made it an attractive candidate for structure-based drug design.

The compound's reactivity also extends to its potential use in materials science. The ability to functionalize both the bromomethyl and thiol groups opens up possibilities for creating polymers and coatings with tailored properties. These materials could find applications in biomedical devices, where surface modification is crucial for biocompatibility and functionality.

From a synthetic chemistry perspective, 3-(Bromomethyl)-2-mercaptophenylpropanal offers a unique platform for exploring new reaction pathways and methodologies. Its structural features allow for diverse transformations, including nucleophilic substitution, addition reactions, and cyclization processes. These reactions can be harnessed to produce complex molecules with potential therapeutic value.

The growing body of research on 3-(Bromomethyl)-2-mercaptophenylpropanal underscores its importance as a versatile intermediate in chemical synthesis and drug development. As our understanding of its reactivity and applications continues to expand, this compound is poised to play an even greater role in advancing pharmaceutical innovation.